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Compound of Interest

6-Quinolinecarboxaldehyde, 4-

Compound Name:

ethoxy-
CAS No.: 879323-78-1
Cat. No.: B8311057

Get Quote
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CAS Registry Number: 879323-78-1[1]

Executive Summary & Chemical Identity

6-Quinolinecarboxaldehyde, 4-ethoxy- (CAS 879323-78-1) is a specialized heterocyclic
building block primarily utilized in the synthesis of antiproliferative agents and kinase inhibitors.
[1] Distinguished by its quinoline core functionalized with an aldehyde at the C6 position and an
ethoxy group at the C4 position, it serves as a critical electrophilic intermediate for
Knoevenagel condensations and reductive aminations in medicinal chemistry.

Its structural uniqueness lies in the 4-ethoxy substituent, which modulates the lipophilicity
(LogP) and electron density of the quinoline ring system, influencing the binding affinity of
downstream pharmaceutical candidates, particularly in the development of Cyclin-Dependent
Kinase 1 (CDK1) inhibitors.
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Property Specification

CAS Number 879323-78-1

IUPAC Name 4-ethoxyquinoline-6-carbaldehyde
Molecular Formula C12H11NO2

Molecular Weight 201.22 g/mol

SMILES CCOC1=C2C=CC(=CC2=NC=C1)C=0I2][3]
InChl Key FCAGRXFTIQMQGV-UHFFFAOYSA-N
Appearance Off-white to yellow solid

Predicted LogP ~2.53

H-Bond Acceptors 3 (N, O-ethoxy, O-aldehyde)

H-Bond Donors 0

Synthesis & Manufacturing Protocols

The synthesis of 4-ethoxy-6-quinolinecarboxaldehyde requires precise regiochemical control.
The most robust route cited in patent literature (e.g., US20060063805A1) utilizes a Lithium-
Halogen Exchange strategy, which avoids the poor regioselectivity often associated with direct
Vilsmeier-Haack formylation on the 4-ethoxyquinoline scaffold.

Core Synthetic Pathway (Diagram)

The following workflow illustrates the conversion of 6-bromo-4-quinolinol to the target aldehyde.

4-Hydroxy-6-bromoquinoline O-Alkylation 4-Ethoxy-6-bromoquinoline Li-Halogen Exchange

Formylation 4-Ethoxy-6-quinolinecarboxaldehyde
(Precursor) (Etl, K2CO3, DMF) (CAS 879323-77-0) (n-BuLi, -78°C) (DMF Quench) (Target)

Click to download full resolution via product page

Figure 1: Synthetic route via lithiation-formylation sequence.
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Detailed Experimental Protocol

Step 1: Synthesis of 4-ethoxy-6-bromoquinoline

e Reagents: 6-Bromo-4-hydroxyquinoline (1.0 eq), Ethyl lodide (1.2 eq), Potassium Carbonate
(2.0 eq), DMF (anhydrous).

e Procedure: Dissolve 6-bromo-4-hydroxyquinoline in DMF. Add

and stir at room temperature for 30 minutes. Dropwise add ethyl iodide. Heat the mixture to
60°C for 4-6 hours.

e Workup: Pour into ice water. Filter the precipitate, wash with water, and dry in vacuo. This
yields the O-alkylated intermediate (CAS 879323-77-0). Note: Control temperature to
minimize N-alkylation side products.

Step 2: Formylation via Lithiation
e Setup: Flame-dried 3-neck flask under Argon atmosphere.
o Reagents: 4-Ethoxy-6-bromoquinoline (1.0 eq),

-Butyllithium (1.1 eq, 2.5M in hexanes), DMF (anhydrous, 3.0 eq), THF (anhydrous).

e Procedure:

o Dissolve the bromo-intermediate in anhydrous THF and cool to -78°C (dry ice/acetone
bath).

o Add

-BuLi dropwise over 20 minutes, maintaining internal temperature below -70°C. Stir for 30-
60 minutes to generate the lithiated species.

o Add anhydrous DMF dropwise. The solution may change color (often yellow/orange).
o Stir at -78°C for 1 hour, then allow to warm to 0°C.

e Quench: Quench with saturated aqueous
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« |solation: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

, and concentrate.[4] Purify via silica gel chromatography (Hexanes/EtOAc gradient).

Medicinal Chemistry Applications

The primary utility of 4-ethoxy-6-quinolinecarboxaldehyde is as a "warhead" precursor in the
design of Cyclin-Dependent Kinase (CDK) inhibitors and other anti-cancer therapeutics. The
aldehyde group serves as a handle for condensation reactions to attach various
pharmacophores.

Mechanism of Action: CDK1 Inhibition

Derivatives synthesized from this aldehyde, specifically thiazolinone conjugates, have
demonstrated potency against CDK1. The 4-ethoxy group is critical for occupying the
hydrophobic pocket of the kinase ATP-binding site, providing selectivity over other kinases.

Drug Design Workflow (Diagram)

This diagram depicts the utilization of the aldehyde in a Knoevenagel condensation to form
active CDK1 inhibitors.
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4-Ethoxy-6-quinolinecarboxaldehyde 2-Substituted Thiazolidin-4-one
(Electrophile) (Nucleophile)

e

Knoevenagel Condensation
(Piperidine/PhCOOH, Reflux)

5-[(4-ethoxyquinolin-6-yl)methylene]thiazolidinone
(CDK1 Inhibitor)

Hydrophobic Interaction
(4-OEt group)

Biological Target:
ATP Binding Pocket of CDK1

Click to download full resolution via product page

Figure 2: Medicinal chemistry workflow for CDK1 inhibitor synthesis.

Key Reaction: Knoevenagel Condensation

e Reactants: 4-Ethoxy-6-quinolinecarboxaldehyde + Active Methylene Compound (e.g.,
Thiazolidinone).

o Catalyst: Piperidine (base) and Benzoic Acid (acid) buffer system.
e Conditions: Reflux in Toluene or Ethanol.

o Outcome: Formation of a benzylidene double bond, creating a conjugated system essential
for the planar geometry required for DNA intercalation or kinase pocket insertion.

Analytical Characterization

To validate the identity of CAS 879323-78-1, researchers should look for the following
diagnostic spectroscopic signals.
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e 1H NMR (DMSO-ds, 400 MHz) - Diagnostic Peaks:
o Aldehyde (-CHO): Singlet at

10.1 - 10.2 ppm.

o Quinoline C2-H: Doublet at

~8.8 ppm (deshielded by Nitrogen).

o Ethoxy (-OCHz2-): Quartet at

~4.3 ppm.

o Ethoxy (-CHs): Triplet at
~1.5 ppm.
e Mass Spectrometry (ESI+):
o [M+H]*: 202.23 m/z.
IR Spectroscopy:
o C=0 Stretch: Strong band at 1680-1700 cm~! (Aldehyde).
o C-O Stretch: ~1250 cm~1 (Aryl ether).

Safety & Handling (GHS)

While specific toxicological data for this derivative is limited, it should be handled as a potent
organic intermediate similar to other quinoline aldehydes.

¢ Signal Word:WARNING
e Hazard Statements:
o H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

« Precautionary Measures:

o Handle under inert atmosphere (Nitrogen/Argon) to prevent oxidation of the aldehyde to
the carboxylic acid (4-ethoxy-6-quinolinecarboxylic acid).

o Store at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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